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[(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate [(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate
Brand Name: Vulcanchem
CAS No.: 137057-73-9
VCID: VC21157846
InChI: InChI=1S/C27H26N4O9/c1-35-17-8-4-15(5-9-17)26(33)38-12-19-21(32)22(40-27(34)16-6-10-18(36-2)11-7-16)25(39-19)31-14-30-20-23(31)28-13-29-24(20)37-3/h4-11,13-14,19,21-22,25,32H,12H2,1-3H3/t19-,21-,22+,25-/m1/s1
SMILES: COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O
Molecular Formula: C27H26N4O9
Molecular Weight: 550.5 g/mol

[(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate

CAS No.: 137057-73-9

Cat. No.: VC21157846

Molecular Formula: C27H26N4O9

Molecular Weight: 550.5 g/mol

* For research use only. Not for human or veterinary use.

[(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate - 137057-73-9

Specification

CAS No. 137057-73-9
Molecular Formula C27H26N4O9
Molecular Weight 550.5 g/mol
IUPAC Name [(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate
Standard InChI InChI=1S/C27H26N4O9/c1-35-17-8-4-15(5-9-17)26(33)38-12-19-21(32)22(40-27(34)16-6-10-18(36-2)11-7-16)25(39-19)31-14-30-20-23(31)28-13-29-24(20)37-3/h4-11,13-14,19,21-22,25,32H,12H2,1-3H3/t19-,21-,22+,25-/m1/s1
Standard InChI Key VLOSEGNCPIQBRY-XBZNOJLSSA-N
Isomeric SMILES COC1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O
SMILES COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O
Canonical SMILES COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O

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